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Compound Name: RNF114 ligand 1
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For Researchers, Scientists, and Drug Development
Professionals

These application notes provide a comprehensive guide for generating and validating RNF114
knockout cell lines using CRISPR-Cas9 technology. The protocols detailed below are intended
for research purposes and should be performed in a suitably equipped laboratory by trained
personnel.

Introduction

RNF114 (Ring Finger Protein 114) is an E3 ubiquitin ligase that plays a crucial role in various
cellular processes, including the DNA damage response (DDR), innate immunity, and cell cycle
regulation.[1][2][3] Its involvement in key signaling pathways, such as NF-kB and RIG-I/MDAS5,
has made it a person of interest in several diseases, including psoriasis and cancer.[2][3] The
generation of RNF114 knockout cell lines is a critical step in elucidating its specific functions
and for the development of novel therapeutic strategies.

Principle of RNF114 Knockout using CRISPR-Cas9

The CRISPR-Cas9 system is a powerful and precise genome-editing tool. It utilizes a guide
RNA (sgRNA) to direct the Cas9 nuclease to a specific genomic locus, in this case, the
RNF114 gene. The Cas9 enzyme introduces a double-strand break (DSB) in the DNA. The
cell's natural DNA repair machinery, primarily through the error-prone non-homologous end
joining (NHEJ) pathway, often introduces small insertions or deletions (indels) at the DSB site.
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These indels can cause a frameshift mutation, leading to a premature stop codon and
subsequent knockout of RNF114 protein expression.

Experimental Workflow

The overall workflow for generating RNF114 knockout cell lines is depicted below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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